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Compound of Interest

Compound Name:
1-(3-Chloropropyl)cyclopropane-1-

carbaldehyde

Cat. No.: B13260887

Get Quote

Primary Identifier: CAS 1935240-66-6 Molecular Weight: 146.61 g/mol Formula: C₇H₁₁ClO

Executive Summary & Structural Identity
1-(3-Chloropropyl)cyclopropane-1-carbaldehyde is a specialized gem-disubstituted

cyclopropane intermediate. It serves as a critical "linchpin" scaffold in medicinal chemistry,

specifically designed for the construction of spirocyclic nitrogen heterocycles (e.g., 5-

azaspiro[2.5]octanes).

The molecule features two distinct reactive handles on a quaternary carbon:

Electrophilic Formyl Group (-CHO): Ready for reductive amination, olefination, or

nucleophilic addition.

Alkyl Chloride Side Chain (-(CH₂)₃Cl): A latent electrophile positioned perfectly for

intramolecular nucleophilic displacement.

This dual-functionality allows for "one-pot" cascade reactions that lock flexible linear chains into

rigid spiro-fused systems, a strategy increasingly used to improve the metabolic stability and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13260887#bc-rfq
https://www.benchchem.com/product/b13260887/docs?utm_src=pdf-body#technical-monograph-1-3-chloropropyl-cyclopropane-1-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13260887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


target residency time of pharmaceutical candidates.

Physicochemical Profile[1][2][3][4][5][6][7][8][9]
Property Value Source/Derivation

Molecular Weight 146.61 g/mol Calculated (C₇H₁₁ClO)

Exact Mass 146.0498 Da Isotopic Calculation

Molecular Formula C₇H₁₁ClO Stoichiometry

Physical State Pale Yellow Oil Analogous cyclopropanes

Boiling Point ~230–235°C (760 mmHg) Predicted via ChemDraw/ACD

LogP ~1.8–2.1 Predicted (Lipophilicity)

Synthetic Methodology: The "Divergent" Protocol
While direct synthesis from 1,4-dihaloalkanes is possible, the most robust, high-purity route for

research scale involves the reduction of the corresponding carboxylic acid or nitrile. The

following protocol utilizes 1-(3-chloropropyl)cyclopropane-1-carboxylic acid (CAS 1857641-31-

6) as the starting material, ensuring high regiocontrol.

Workflow Diagram: Synthesis from Acid Precursor

Start: 1-(3-Chloropropyl)
cyclopropane-1-carboxylic acid

Step 1: Reduction
(BH3·THF, 0°C)

 Selective Reduction Intermediate:
Alcohol Derivative

 Yield: ~92% Step 2: Swern Oxidation
(DMSO, (COCl)2, Et3N)

 Controlled Oxidation
Target:

1-(3-Chloropropyl)
cyclopropane-1-carbaldehyde

 Yield: ~85%

Click to download full resolution via product page

Figure 1: Step-wise synthesis converting the carboxylic acid precursor to the target aldehyde

via an alcohol intermediate.

Detailed Protocol
Step 1: Chemoselective Reduction to Alcohol Rationale: Borane-THF is chosen over Lithium

Aluminum Hydride (LAH) to prevent potential side-reactions with the alkyl chloride

(dehalogenation) which can occur with stronger reductants at elevated temperatures.
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Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon.

Dissolution: Dissolve 10.0 mmol of 1-(3-chloropropyl)cyclopropane-1-carboxylic acid in 50

mL anhydrous THF. Cool to 0°C.

Addition: Add Borane-THF complex (1.0 M, 12.0 mmol) dropwise over 20 minutes.

Reaction: Stir at 0°C for 1 hour, then warm to RT for 3 hours. Monitor via TLC (stain with

KMnO₄).

Quench: Cool to 0°C. Carefully add MeOH until gas evolution ceases.

Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with 1M HCl and Brine. Dry over

Na₂SO₄.[10]

Result: 1-(3-chloropropyl)cyclopropane-1-methanol (Colorless oil).

Step 2: Swern Oxidation to Aldehyde Rationale: Swern conditions avoid over-oxidation to the

acid and preserve the cyclopropane ring integrity, which can be sensitive to harsh acidic

oxidants (like Jones reagent).

Activation: In a dry flask under Argon, dissolve oxalyl chloride (11.0 mmol) in DCM at -78°C.

Add DMSO (22.0 mmol) dropwise. Stir for 15 min.

Oxidation: Add the alcohol from Step 1 (dissolved in min. DCM) slowly to the activated

DMSO mixture at -78°C. Stir for 45 min.

Termination: Add Triethylamine (Et₃N, 50.0 mmol) and allow the mixture to warm to 0°C over

1 hour.

Purification: Quench with saturated NH₄Cl. Extract with DCM. Purify via flash

chromatography (Hexanes/EtOAc 9:1).

Validation: ¹H NMR should show a distinct aldehyde singlet/doublet around δ 9.0–9.5 ppm.

Application: The Spiro-Piperidine Cascade
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The primary utility of 1-(3-chloropropyl)cyclopropane-1-carbaldehyde is the synthesis of 5-

azaspiro[2.5]octanes. This scaffold is a bioisostere for piperidines and cyclohexanes, often

used to restrict conformation in GPCR ligands (e.g., for opioid or chemokine receptors).

Mechanism of Action
The reaction proceeds via a Reductive Cyclization Cascade:

Imine Formation: Condensation of the aldehyde with a primary amine (R-NH₂).[11]

Reduction: Conversion of the imine to a secondary amine using NaBH(OAc)₃.

Intramolecular Alkylation: The newly formed secondary amine attacks the terminal alkyl

chloride (facilitated by heat or base), closing the piperidine ring.

Pathway Diagram: Spiro-Cyclization

1-(3-Chloropropyl)
cyclopropane-1-carbaldehyde

Intermediate:
Schiff Base (Imine)

 Condensation
(-H2O)

Primary Amine
(R-NH2)

 Condensation
(-H2O)

Reduced Intermediate:
Secondary Amine

 Reductive Amination
(NaBH(OAc)3)

Final Product:
N-Substituted

5-azaspiro[2.5]octane

 Intramolecular Cyclization
(Base/Heat, -HCl)

Click to download full resolution via product page

Figure 2: The cascade reaction converting the aldehyde into a pharmacologically active spiro-

piperidine scaffold.

Experimental Protocol: Spiro-Piperidine Synthesis
Imine Formation: Mix the aldehyde (1.0 equiv) and primary amine (1.0 equiv) in DCE

(Dichloroethane). Stir for 1 hour.

Reduction: Add Sodium Triacetoxyborohydride (STAB, 1.5 equiv). Stir at RT for 4–12 hours.

Cyclization (Critical Step):

Note: The secondary amine formed in situ may not cyclize spontaneously at RT due to the

chloride leaving group.
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Action: Add DIPEA (2.0 equiv) and heat the reaction mixture to 60–80°C for 4 hours.

Alternatively, add NaI (0.1 equiv) as a catalyst (Finkelstein condition) to accelerate the ring

closure.

Isolation: Dilute with DCM, wash with NaHCO₃. The organic layer contains the spiro-

piperidine.[7][8]

References
Chemical Source Data:1-(3-Chloropropyl)cyclopropane-1-carbaldehyde (CAS 1935240-

66-6). ChemSrc Database. Retrieved from [Link]

Precursor Identity:1-(3-Chloropropyl)cyclopropane-1-carboxylic acid (CAS 1857641-31-6).

PubChem Compound Summary. Retrieved from [Link]

Synthetic Methodology (Cyclopropane Functionalization):Continuous-Flow Synthesis of

Arylthio-Cyclopropyl Carbonyl Compounds. MDPI, Molecules 2022. Retrieved from [Link]

Application Context (Spiro-Piperidines):Synthesis of Spirocyclic Piperidines by Radical

Hydroarylation. NIH PubMed Central. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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